Cas no 2229603-48-7 (2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

2-Chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is a halogenated pyrazole derivative with potential applications in synthetic organic chemistry and pharmaceutical intermediates. Its structure features a chloro-substituted ethanol moiety attached to a dichlorinated, dimethylated pyrazole ring, offering reactivity for further functionalization. The presence of multiple chloro groups enhances electrophilic properties, making it a versatile building block for nucleophilic substitution reactions. The dimethylpyrazole core contributes to steric stability, while the hydroxyl group provides a handle for derivatization. This compound may serve as a precursor in the synthesis of agrochemicals or bioactive molecules, leveraging its balanced reactivity and structural modularity. Proper handling is advised due to its halogenated nature.
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol structure
2229603-48-7 structure
Product Name:2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:2229603-48-7
MF:C7H10Cl2N2O
MW:209.07309961319
CID:5996322
PubChem ID:165884487
Update Time:2025-08-05

2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
    • EN300-1978285
    • 2229603-48-7
    • Inchi: 1S/C7H10Cl2N2O/c1-4-6(5(12)3-8)7(9)11(2)10-4/h5,12H,3H2,1-2H3
    • InChI Key: NACLKXHMAJKRII-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=NN1C)C(CCl)O

Computed Properties

  • Exact Mass: 208.0170183g/mol
  • Monoisotopic Mass: 208.0170183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38Ų

2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1978285-0.05g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
0.05g
$1188.0 2023-09-16
Enamine
EN300-1978285-0.1g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
0.1g
$1244.0 2023-09-16
Enamine
EN300-1978285-0.25g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
0.25g
$1300.0 2023-09-16
Enamine
EN300-1978285-0.5g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
0.5g
$1357.0 2023-09-16
Enamine
EN300-1978285-1.0g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
1g
$1414.0 2023-05-26
Enamine
EN300-1978285-2.5g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
2.5g
$2771.0 2023-09-16
Enamine
EN300-1978285-5.0g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
5g
$4102.0 2023-05-26
Enamine
EN300-1978285-10.0g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
10g
$6082.0 2023-05-26
Enamine
EN300-1978285-1g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
1g
$1414.0 2023-09-16
Enamine
EN300-1978285-5g
2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
2229603-48-7
5g
$4102.0 2023-09-16

Additional information on 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229603-48-7 and Product Name: 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

The compound identified by the CAS number 2229603-48-7 and the product name 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including chloro and pyrazole moieties, makes it a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazoles are known for their diverse biological activities, ranging from anti-inflammatory to antiviral properties. The compound in question, 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol, is a derivative of pyrazole that has been synthesized with the intention of enhancing its pharmacological properties. The introduction of chloro substituents at specific positions on the pyrazole ring is expected to modulate its interactions with biological targets, thereby potentially improving its efficacy and selectivity.

One of the key aspects that make this compound intriguing is its structural complexity. The presence of a hydroxyl group at the ethyl chain terminus provides a site for further functionalization, allowing for the development of more sophisticated derivatives. This flexibility is highly valuable in drug design, as it enables chemists to tailor the molecule's properties to specific therapeutic needs. Moreover, the 5-chloro substituent on the pyrazole ring is particularly noteworthy, as it can influence electronic distribution and steric hindrance around the ring, which are critical factors in determining biological activity.

Recent studies have highlighted the importance of chlorinated pyrazoles in medicinal chemistry. These compounds have been shown to exhibit potent activity against various pathogens and diseases due to their ability to interact with biological macromolecules such as enzymes and receptors. The compound 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is no exception and has been investigated for its potential role in modulating inflammatory pathways. In particular, researchers have been interested in its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has been crucial in achieving the desired structure. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity. The resulting product has been characterized using a range of analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, to confirm its identity and structural integrity.

In terms of biological evaluation, preliminary studies have demonstrated promising results regarding the compound's pharmacological profile. In vitro assays have shown that 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol exhibits significant inhibitory activity against several inflammatory mediators. This suggests that it may have therapeutic potential in conditions characterized by excessive inflammation, such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with other biological targets has not been overlooked; further research is ongoing to explore its potential applications in oncology and neurology.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 2-chloro-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yethan-l)-ol exemplifies this collaborative approach, as it represents a synthesis of structural complexity with functional diversity. By leveraging cutting-edge synthetic methodologies and integrating them with rigorous biological testing protocols, researchers aim to identify molecules that can address unmet medical needs effectively.

Looking ahead, the future prospects for this compound are promising. Continued research will focus on optimizing its pharmacokinetic properties and exploring new synthetic routes that could improve scalability. Furthermore,investigations into its mechanism of action will provide deeper insights into how it interacts with biological systems at a molecular level. This knowledge could pave the way for new therapeutic strategies and enhance our understanding of disease pathogenesis.

In conclusion,2-chloro-l-(5-chloro-l,3-dimethyl-lH-pyrazol~4-yI)ethan-l)-01 is a structurally intricate compound with significant potential in pharmaceutical applications。Its unique combination of functional groups,including chloro substituents on boththe pyrazole ringandthe ethyl chain,makes it an attractive candidate for further exploration。With ongoing research aimed at elucidatingits biological activitiesand optimizingits synthetic routes,this compound holds great promisefor contributingto advancementsin medicine。

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.